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Compound of Interest

Compound Name: 2,3,4,5,6-Pentafluorobiphenyl!

Cat. No.: B165447

This technical guide provides an in-depth overview of the core physicochemical properties and
synthetic methodologies for 2,3,4,5,6-Pentafluorobiphenyl, a significant fluorinated aromatic
compound. The information is tailored for researchers, scientists, and professionals engaged in
drug development and materials science, offering detailed experimental protocols and
structured data for practical application.

Core Physicochemical Data

The fundamental molecular properties of 2,3,4,5,6-Pentafluorobiphenyl are summarized in
the table below, providing a clear reference for its molecular formula and weight.

Property Value Citations
Molecular Formula Ciz2HsFs [11[2]
Molecular Weight 244.16 g/mol [1][2]

CAS Number 784-14-5 [2]

Synthesis of 2,3,4,5,6-Pentafluorobiphenyl via
Suzuki-Miyaura Coupling

A prevalent and effective method for the synthesis of 2,3,4,5,6-Pentafluorobiphenyl is the
Suzuki-Miyaura cross-coupling reaction. This reaction facilitates the formation of a carbon-
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carbon bond between a boronic acid and an organohalide, catalyzed by a palladium complex.

Experimental Protocol

The following protocol details the synthesis of 2,3,4,5,6-pentafluoro-1,1'-biphenyl from
pentafluorophenylboronic acid and phenyl iodide or bromide.[3]

Materials:

Pentafluorophenylboronic acid (CeFsB(OH)z2)

Phenyl iodide or Phenyl bromide

Palladium catalyst: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPhs)a4) or
Tris(dibenzylideneacetone)dipalladium(0) (Pdz(dba)s) with Tri-tert-butylphosphine (P(t-Bu)s)

Base: Cesium Fluoride (CsF)

Additive: Silver(l) Oxide (Agz0)

Solvent: Dimethoxyethane (DME) or N,N-Dimethylformamide (DMF)

Procedure:

To a reaction vessel, add pentafluorophenylboronic acid, phenyl iodide (or bromide), cesium
fluoride, and silver(l) oxide.

e Add the palladium catalyst system. For phenyl iodide, Pd(PPhs)4 can be used. For phenyl
bromide, a combination of Pdz(dba)s and P(t-Bu)s is effective.[4]

e Add the appropriate solvent (DME for the Pd(PPhs)a system, DMF for the Pdz(dba)s/P(t-Bu)s
system).

e The reaction mixture is then heated. For the reaction with phenyl iodide in DME, a
temperature of 70°C is applied.[4] For phenyl bromide in DMF, the temperature is raised to
100°C.[4]

e The reaction is monitored for completion.
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e Upon completion, the product, 2,3,4,5,6-pentafluoro-1,1'-biphenyl, is isolated and purified
using standard techniques such as column chromatography.

This protocol has been shown to yield over 90% of the desired product.[3] The combination of
cesium fluoride and silver(l) oxide is crucial for promoting the reaction, especially given that
pentafluorophenylboronic acid is typically an inactive substrate under standard Suzuki-Miyaura
conditions.[3][4]

Synthesis Workflow

The following diagram illustrates the key steps in the Suzuki-Miyaura coupling reaction for the
synthesis of 2,3,4,5,6-Pentafluorobiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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